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Compound of Interest

Compound Name:
Ethyl 2-bromo-3,3-

dimethylbutanoate

Cat. No.: B3049323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key identifiers for Ethyl 2-bromo-3,3-
dimethylbutanoate, a compound of interest in organic synthesis and potentially in the broader

landscape of chemical and pharmaceutical research. Careful attention to unambiguous

identification is critical for researchers, and this document aims to provide that clarity.

Important Note on Chemical Identification: It is crucial to distinguish Ethyl 2-bromo-3,3-
dimethylbutanoate from the structurally similar compound, Ethyl 2-bromo-3-methylbutanoate.

The latter has a different CAS number (609-12-1) and distinct physical and chemical properties.

The information presented herein pertains exclusively to Ethyl 2-bromo-3,3-
dimethylbutanoate.

Chemical Identifiers and Properties
Accurate identification of chemical compounds is fundamental to research and development.

The following table summarizes the key identifiers for Ethyl 2-bromo-3,3-dimethylbutanoate.
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Identifier Type Value

CAS Number 20201-39-2[1]

Molecular Formula C8H15BrO2[2]

IUPAC Name ethyl 2-bromo-3,3-dimethylbutanoate

SMILES CCOC(=O)C(C(C)(C)C)Br[2]

InChI
InChI=1S/C8H15BrO2/c1-5-11-

7(10)6(9)8(2,3)4/h6H,5H2,1-4H3[2]

InChIKey HBNCQAOQAWZUPO-UHFFFAOYSA-N[2]

Structural and Chemical Information
To visually represent the relationships between the core chemical structure and its primary

identifiers, the following diagram is provided.

Ethyl 2-bromo-3,3-dimethylbutanoate

Key Identifiers Structural Representations

Ethyl 2-bromo-3,3-dimethylbutanoate

CAS: 20201-39-2

is registered as

Formula: C8H15BrO2

has chemical formula

SMILES: CCOC(=O)C(C(C)(C)C)Br

is represented by

InChIKey: HBNCQAOQAWZUPO-UHFFFAOYSA-N

has hashed representation

Click to download full resolution via product page

Key identifiers for Ethyl 2-bromo-3,3-dimethylbutanoate.

Experimental Protocols
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Currently, detailed and publicly accessible experimental protocols for the synthesis or

application of Ethyl 2-bromo-3,3-dimethylbutanoate are not widely documented in the

standard chemical literature databases searched. Researchers interested in the synthesis of

similar bromoalkanoates may refer to general methods for the bromination of alkanoic acids

followed by esterification. However, specific reaction conditions, yields, and purification

methods for Ethyl 2-bromo-3,3-dimethylbutanoate would require dedicated experimental

development.

Applications in Drug Development
The role of Ethyl 2-bromo-3,3-dimethylbutanoate in specific signaling pathways or as a key

intermediate in the development of pharmaceutical agents is not extensively reported in the

public domain. As a halogenated ester, it possesses reactive sites that could be exploited in

organic synthesis to build more complex molecular architectures. Such compounds are often

evaluated as building blocks in medicinal chemistry for the synthesis of novel therapeutic

candidates. Further research would be necessary to elucidate any specific biological activity or

utility in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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